N-{[5-(4-fluorophenyl)-2-furyl]methyl}-3-(1H-imidazol-1-yl)propan-1-amine

• Molecular Formula: C17H18FN3O
• Molecular Weight: 299.34 g/mol
• IUPAC Name: N-[[5-(4-fluorophenyl)furan-2-yl]methyl]-3-imidazol-1-ylpropan-1-amine
• InChI: InChI=1S/C17H18FN3O/c18-15-4-2-14(3-5-15)17-7-6-16(22-17)12-19-8-1-10-21-11-9-20-13-21/h2-7,9,11,13,19H,1,8,10,12H2
• InChI Key: YHHVCSOURGIXDM-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=CC=C(O2)CNCCCN3C=CN=C3)F

Description

N-{[5-(4-fluorophenyl)-2-furyl]methyl}-3-(1H-imidazol-1-yl)propan-1-amine, also known as FMP, is a potent and selective histamine H3 receptor antagonist. It is a promising drug candidate for the treatment of various neurological and psychiatric disorders, including Alzheimer's disease, attention deficit hyperactivity disorder (ADHD), and schizophrenia.

Mechanism of Action

N-{[5-(4-fluorophenyl)-2-furyl]methyl}-3-(1H-imidazol-1-yl)propan-1-amine acts as a competitive antagonist at the histamine H3 receptor, which is a G protein-coupled receptor that regulates the release of various neurotransmitters, including histamine, dopamine, and acetylcholine. By blocking the H3 receptor, N-{[5-(4-fluorophenyl)-2-furyl]methyl}-3-(1H-imidazol-1-yl)propan-1-amine increases the release of these neurotransmitters, which leads to improved cognitive function and memory, as well as antipsychotic effects.
Biochemical and Physiological Effects:
N-{[5-(4-fluorophenyl)-2-furyl]methyl}-3-(1H-imidazol-1-yl)propan-1-amine has been shown to increase the release of various neurotransmitters, including histamine, dopamine, and acetylcholine, in the brain. This leads to improved cognitive function and memory, as well as antipsychotic effects. N-{[5-(4-fluorophenyl)-2-furyl]methyl}-3-(1H-imidazol-1-yl)propan-1-amine has also been found to increase wakefulness and reduce sleepiness in animal models, suggesting its potential use in the treatment of sleep disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of N-{[5-(4-fluorophenyl)-2-furyl]methyl}-3-(1H-imidazol-1-yl)propan-1-amine is its high selectivity for the histamine H3 receptor, which reduces the risk of off-target effects. N-{[5-(4-fluorophenyl)-2-furyl]methyl}-3-(1H-imidazol-1-yl)propan-1-amine is also highly potent, with a low effective dose in animal models. However, one of the limitations of N-{[5-(4-fluorophenyl)-2-furyl]methyl}-3-(1H-imidazol-1-yl)propan-1-amine is its low solubility in water, which makes it difficult to administer in vivo. In addition, N-{[5-(4-fluorophenyl)-2-furyl]methyl}-3-(1H-imidazol-1-yl)propan-1-amine has a short half-life in the body, which may limit its therapeutic efficacy.

Future Directions

There are several future directions for the research and development of N-{[5-(4-fluorophenyl)-2-furyl]methyl}-3-(1H-imidazol-1-yl)propan-1-amine. One potential direction is the optimization of the synthesis method to improve the yield and solubility of N-{[5-(4-fluorophenyl)-2-furyl]methyl}-3-(1H-imidazol-1-yl)propan-1-amine. Another direction is the investigation of N-{[5-(4-fluorophenyl)-2-furyl]methyl}-3-(1H-imidazol-1-yl)propan-1-amine's potential use in the treatment of other neurological and psychiatric disorders, such as Parkinson's disease and depression. Finally, the development of N-{[5-(4-fluorophenyl)-2-furyl]methyl}-3-(1H-imidazol-1-yl)propan-1-amine analogs with improved pharmacokinetic properties and selectivity for the histamine H3 receptor may lead to the discovery of more effective drug candidates for the treatment of these disorders.

Synthesis Methods

The synthesis of N-{[5-(4-fluorophenyl)-2-furyl]methyl}-3-(1H-imidazol-1-yl)propan-1-amine involves several steps, including the reaction of 4-fluorobenzaldehyde with furfural to form 5-(4-fluorophenyl)-2-furaldehyde, which is then reacted with 1-(2-aminoethyl)-imidazole to form N-{[5-(4-fluorophenyl)-2-furyl]methyl}-3-(1H-imidazol-1-yl)propan-1-amine. The overall yield of the synthesis is approximately 10-15%.

Scientific Research Applications

N-{[5-(4-fluorophenyl)-2-furyl]methyl}-3-(1H-imidazol-1-yl)propan-1-amine has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and ADHD. N-{[5-(4-fluorophenyl)-2-furyl]methyl}-3-(1H-imidazol-1-yl)propan-1-amine has also been found to have antipsychotic effects in animal models of schizophrenia. In addition, N-{[5-(4-fluorophenyl)-2-furyl]methyl}-3-(1H-imidazol-1-yl)propan-1-amine has been investigated for its potential use in the treatment of sleep disorders, anxiety, and depression.